Cas no 2306261-12-9 (2,5-dioxaspiro[3.5]nonan-7-ol)

• Product Name: 2,5-dioxaspiro[3.5]nonan-7-ol
• CAS No: 2306261-12-9
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5290582
• Update Time: 2026-03-10

2,5-dioxaspiro[3.5]nonan-7-ol Chemical and Physical Properties

Names and Identifiers

• 2,5-dioxaspiro[3.5]nonan-7-ol

• Inchi： 1S/C7H12O3/c8-6-1-2-7(10-3-6)4-9-5-7/h6,8H,1-5H2
• InChI Key： VZLIHTYBXBHWMZ-UHFFFAOYSA-N
• SMILES： C1C2(CCC(O)CO2)CO1

Additional information on 2,5-dioxaspiro[3.5]nonan-7-ol

Recent Advances in the Study of 2,5-dioxaspiro[3.5]nonan-7-ol (CAS: 2306261-12-9) and Its Applications in Chemical Biology and Medicine

The compound 2,5-dioxaspiro[3.5]nonan-7-ol (CAS: 2306261-12-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development.

Recent studies have highlighted the versatility of 2,5-dioxaspiro[3.5]nonan-7-ol as a building block for the synthesis of complex molecules. Its spirocyclic structure, featuring a 1,3-dioxolane ring fused to a cyclohexane moiety, offers a rigid framework that can be functionalized to enhance binding affinity and selectivity for biological targets. Researchers have successfully employed this compound in the development of novel inhibitors for enzymes involved in inflammatory pathways, demonstrating its potential in treating chronic inflammatory diseases.

One of the most promising applications of 2,5-dioxaspiro[3.5]nonan-7-ol is in the field of cancer therapeutics. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of derivatives of this compound that exhibit potent inhibitory activity against histone deacetylases (HDACs), a class of enzymes implicated in tumor progression. These derivatives showed enhanced selectivity for HDAC isoforms overexpressed in certain cancers, reducing off-target effects and improving therapeutic efficacy.

In addition to its role in drug discovery, 2,5-dioxaspiro[3.5]nonan-7-ol has been investigated as a chiral auxiliary in asymmetric synthesis. Its rigid structure and stereochemical properties make it an excellent candidate for controlling the stereoselectivity of complex reactions, particularly in the synthesis of bioactive natural products. Recent advances in catalytic methods have enabled the efficient production of enantiomerically pure derivatives, expanding its utility in pharmaceutical manufacturing.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of 2,5-dioxaspiro[3.5]nonan-7-ol-based compounds. Current research is focused on developing more sustainable and cost-effective synthetic routes, as well as improving the pharmacokinetic properties of derived therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this area.

In conclusion, 2,5-dioxaspiro[3.5]nonan-7-ol (CAS: 2306261-12-9) represents a promising scaffold for the development of novel therapeutics and synthetic tools. Its unique structural features and demonstrated biological activities position it as a valuable asset in the ongoing quest for innovative treatments in chemical biology and medicine. Future research will likely explore its applications in other disease areas and further refine its synthetic accessibility.